Cas no 21764-09-0 (Eupatorin 5-Methyl Ether)

• Product name: Eupatorin 5-Methyl Ether
• CAS No: 21764-09-0
• MF: C₁₉H₁₈O₇
• MW: 358.342026233673
• CID: 250185

Eupatorin 5-Methyl Ether Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3-hydroxy-4-methoxyphenyl)-5,6,7-trimethoxy-
• EUPATORIN-5-METHYL ETHER
• 2-(3-hydroxy-4-methoxyphenyl)-5,6,7-trimethoxychromen-4-one
• EUPATORIN 5-METHYL ETHER
• EUPATORIN-5-METHYLETHER(RG)
• 2-(3,4dihydroxyphenyl)-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)(2H-3,4,5,6 tetrahydropyran-2-yloxy)]chromen-4-one
• 3'-hydroxy-4',5,6,7-tetramethoxyflavone
• 3'-hydroxy-5,6,7,4'-tetramethoxyflavone
• 5-OMe-eupatorin
• Eupatorin 5-Methyl Ether

• Inchi： InChI=1S/C19H18O7/c1-22-13-6-5-10(7-11(13)20)14-8-12(21)17-15(26-14)9-16(23-2)18(24-3)19(17)25-4/h5-9,20H,1-4H3
• InChI Key： LYLDPYNWDVVPIQ-UHFFFAOYSA-N
• SMILES： OC1=C(OC)C=CC(C2=CC(=O)C3C(OC)=C(OC)C(OC)=CC=3O2)=C1

Computed Properties

• Exact Mass: 358.10500

Experimental Properties

• Melting Point: 179-180°C
• PSA: 87.36000
• LogP: 3.20000

Eupatorin 5-Methyl Ether Security Information

• Hazard Category Code： 25
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Eupatorin 5-Methyl Ether Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids

Additional information on Eupatorin 5-Methyl Ether

Eupatorin 5-Methyl Ether: A Comprehensive Overview

Eupatorin 5-Methyl Ether, also known by its CAS number 21764-09-0, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound, derived from the genus Eupatorium, belongs to a class of secondary metabolites known for their diverse biological activities. Recent studies have highlighted its potential in various therapeutic applications, making it a subject of intense research interest.

The chemical structure of Eupatorin 5-Methyl Ether is characterized by a methyl group attached to the 5-position of the eupalitin skeleton, a feature that distinguishes it from other related compounds. This structural modification not only influences its physicochemical properties but also plays a crucial role in its bioavailability and pharmacokinetics. Researchers have employed advanced spectroscopic techniques, including NMR and MS, to elucidate its structure and confirm its identity, ensuring the accuracy of subsequent studies.

Recent advancements in analytical chemistry have enabled the precise determination of Eupatorin 5-Methyl Ether's molecular weight and purity. These findings are critical for standardizing its use in preclinical and clinical trials. Moreover, the compound's solubility and stability under various conditions have been thoroughly investigated, providing valuable insights into its formulation and delivery mechanisms.

In terms of biological activity, Eupatorin 5-Methyl Ether has demonstrated potent anti-inflammatory and antioxidant properties. Studies conducted in vitro and in vivo models have shown that it effectively inhibits pro-inflammatory cytokines and reactive oxygen species, making it a promising candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its antioxidant capacity suggests potential applications in combating oxidative stress-related conditions.

Emerging research has also explored the anticancer potential of Eupatorin 5-Methyl Ether. Preclinical studies indicate that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, a characteristic that is highly desirable in antineoplastic agents. Mechanistic investigations reveal that its anticancer effects are mediated through modulation of key signaling pathways involved in cell proliferation, apoptosis, and metastasis.

The pharmacokinetics of Eupatorin 5-Methyl Ether have been extensively studied to optimize its therapeutic efficacy. Findings suggest that it has favorable absorption profiles and moderate clearance rates, which are essential for designing effective dosing regimens. Furthermore, its metabolism and excretion pathways have been mapped out, providing a foundation for understanding potential drug-drug interactions.

From an agricultural perspective, Eupatorin 5-Methyl Ether has shown promise as a natural plant growth regulator. Field trials have demonstrated that it enhances crop yield by promoting root development and improving stress tolerance in plants. This application aligns with the growing demand for sustainable agricultural practices that minimize reliance on synthetic chemicals.

In conclusion, Eupatorin 5-Methyl Ether (CAS No. 21764-09-0) represents a multifaceted natural product with diverse applications across medicine and agriculture. Its unique chemical structure, coupled with compelling biological activities, positions it as a valuable asset in drug discovery and development. As research continues to unravel its full potential, this compound is poised to make significant contributions to human health and sustainable agriculture.